3-Benzoyl-4-methyl-2-phenyl-1,3-oxazolidin-5-one
Overview
Description
3-Benzoyl-4-methyl-2-phenyl-1,3-oxazolidin-5-one is a heterocyclic compound, classified as an oxazolidinone, that has found numerous applications in both scientific research and in the laboratory. This compound is an important intermediate in the synthesis of other compounds, and is used as a starting material for the synthesis of a wide range of compounds. It has been used in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, it has been used as a reagent in the synthesis of other compounds, and as a catalyst in certain reactions.
Scientific Research Applications
Enantiopure Amino Acid Synthesis : 3-Benzoyl-2-isopropyl-4-alkyloxazolidin-5-ones are efficient sources for synthesizing enantiopure α,α-dialkyl α-amino acids, which are valuable in medicinal chemistry (Rojas‐Lima, Álvarez‐Hernández, Tellez-Zenteno, & López-Ruiz, 2005).
Δ-5 Desaturase Inhibition : Novel 3,5-diphenyl-4-methyl-1,3-oxazolidin-2-ones demonstrate potent activity as Δ-5 desaturase inhibitors, a promising direction for treating atherosclerosis (Fujimoto et al., 2017).
Stereoselective Organic Synthesis : 4-Substituted-5,5-dimethyl oxazolidin-2-ones are effective chiral auxiliaries for stereoselective enolate alkylations and Michael additions, useful in enolate-based organic synthesis (Davies & Sanganee, 1995).
Aldose Reductase Inhibition : Methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates, derived from similar compounds, show potential as aldose reductase inhibitors, important for managing diabetic complications (Ali et al., 2012).
Antibacterial Drug Candidates : New oxazolidin-2-one derivatives synthesized with β-aminoalanines show potential antibacterial activity, suggesting their suitability as new drug candidates (Fujisaki, Abe, & Sumoto, 2005).
High-Yield Oxazolidinone Synthesis : A method for producing high-yielding oxazolidinones with high diastereoselectivity has been developed, enabling the synthesis of chiral oxazolidinones with minimal racemization (Seebach & Fadel, 1985).
properties
IUPAC Name |
3-benzoyl-4-methyl-2-phenyl-1,3-oxazolidin-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c1-12-17(20)21-16(14-10-6-3-7-11-14)18(12)15(19)13-8-4-2-5-9-13/h2-12,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWBOGYZALFWLOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)OC(N1C(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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